Cas no 2029730-30-9 (4-cyclobutyl-4-propyl-4H,5H,6H,7H-thieno3,2-cpyridine)

• Product Name: 4-cyclobutyl-4-propyl-4H,5H,6H,7H-thieno3,2-cpyridine
• CAS No: 2029730-30-9
• MF: C₁₄H₂₁NS
• MW: 235.388242483139
• CID: 6039903
• PubChem ID: 165864227
• Update Time: 2025-07-09

4-cyclobutyl-4-propyl-4H,5H,6H,7H-thieno3,2-cpyridine Chemical and Physical Properties

Names and Identifiers

• 4-cyclobutyl-4-propyl-4H,5H,6H,7H-thieno3,2-cpyridine
• EN300-1074855
• 4-cyclobutyl-4-propyl-4H,5H,6H,7H-thieno[3,2-c]pyridine
• 2029730-30-9

• Inchi： 1S/C14H21NS/c1-2-8-14(11-4-3-5-11)12-7-10-16-13(12)6-9-15-14/h7,10-11,15H,2-6,8-9H2,1H3
• InChI Key： YVCFELVEOUGJGU-UHFFFAOYSA-N
• SMILES： S1C=CC2=C1CCNC2(CCC)C1CCC1

Computed Properties

• Exact Mass: 235.13947085g/mol
• Monoisotopic Mass: 235.13947085g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 251
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 40.3Ų

Additional information on 4-cyclobutyl-4-propyl-4H,5H,6H,7H-thieno3,2-cpyridine

Exploring the Potential of 4-cyclobutyl-4-propyl-4H,5H,6H,7H-thieno[3,2-c]pyridine (CAS No. 2029730-30-9) in Modern Research

The compound 4-cyclobutyl-4-propyl-4H,5H,6H,7H-thieno[3,2-c]pyridine (CAS No. 2029730-30-9) has garnered significant attention in the field of medicinal chemistry and drug discovery. This heterocyclic molecule, characterized by its unique thienopyridine scaffold, presents a promising avenue for researchers exploring novel therapeutic agents. The presence of both cyclobutyl and propyl substituents adds to its structural diversity, making it a valuable candidate for further investigation.

In recent years, the scientific community has shown growing interest in thienopyridine derivatives, particularly due to their potential applications in central nervous system (CNS) disorders and metabolic diseases. The 4-cyclobutyl-4-propyl variant stands out for its balanced lipophilicity and molecular rigidity, properties that are crucial for blood-brain barrier penetration and target engagement. Researchers are actively investigating its interactions with various biological targets, including G-protein-coupled receptors (GPCRs) and ion channels.

The synthesis of CAS 2029730-30-9 typically involves multi-step organic transformations, with key steps including the construction of the thieno[3,2-c]pyridine core and subsequent introduction of the cyclobutyl and propyl groups. Recent advances in flow chemistry and microwave-assisted synthesis have improved the yield and purity of this compound, addressing one of the most common challenges in heterocyclic chemistry.

From a drug development perspective, 4-cyclobutyl-4-propyl-4H,5H,6H,7H-thieno[3,2-c]pyridine demonstrates favorable ADME (Absorption, Distribution, Metabolism, and Excretion) properties in preclinical studies. Its metabolic stability and moderate plasma protein binding suggest potential for oral bioavailability, a critical factor in modern pharmaceutical research. These characteristics align with current industry trends toward developing CNS-active compounds with improved pharmacokinetic profiles.

The structural features of this compound also make it an interesting subject for computational chemistry studies. Molecular docking simulations have revealed potential binding modes with several neurological targets, sparking discussions about its possible applications in neurodegenerative diseases. This aligns with growing public interest in neuroprotective agents and cognitive enhancers, topics that frequently appear in scientific literature and public health discussions.

In the context of green chemistry initiatives, researchers are exploring more sustainable routes for synthesizing CAS 2029730-30-9. Recent publications highlight the use of biocatalysts and solvent-free conditions to reduce the environmental impact of its production. This approach responds to increasing concerns about sustainable drug development and the pharmaceutical industry's carbon footprint.

The patent landscape surrounding thienopyridine derivatives has expanded significantly in the past decade, with several applications mentioning structural analogs of 4-cyclobutyl-4-propyl-4H,5H,6H,7H-thieno[3,2-c]pyridine. This intellectual property activity underscores the commercial potential of this chemical class in developing new medications for various indications.

Analytical characterization of 2029730-30-9 typically employs advanced techniques such as LC-MS, NMR spectroscopy, and X-ray crystallography. These methods provide crucial insights into the compound's purity, stereochemistry, and solid-state properties - all essential considerations for pharmaceutical development. The growing availability of high-throughput screening technologies has accelerated the evaluation of this compound's biological activity.

As research into small molecule therapeutics continues to evolve, compounds like 4-cyclobutyl-4-propyl-4H,5H,6H,7H-thieno[3,2-c]pyridine represent important tools for understanding structure-activity relationships in medicinal chemistry. Their modular nature allows for systematic exploration of chemical space, supporting the development of more effective and selective pharmacological agents.

The future directions for studying CAS 2029730-30-9 may include further optimization of its physicochemical properties, expansion of structure-activity relationship studies, and investigation of potential combination therapies. These efforts align with current trends in personalized medicine and targeted drug delivery, areas that continue to generate significant interest among researchers and healthcare professionals alike.